Cas no 97707-82-9 (1-methyl-4-[(4-pentylphenoxy)methyl]benzene)

1-methyl-4-[(4-pentylphenoxy)methyl]benzene structure
97707-82-9 structure
Product Name:1-methyl-4-[(4-pentylphenoxy)methyl]benzene
CAS No:97707-82-9
MF:C19H24O
MW:268.393265724182
CID:1989420
PubChem ID:176646
Update Time:2025-04-21

1-methyl-4-[(4-pentylphenoxy)methyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-[(4-pentylphenoxy)methyl]benzene
    • Benzene, 1-methyl-4-((4-pentylphenoxy)methyl)-
    • SCHEMBL12040563
    • DTXSID00243157
    • AI 3-63701
    • 97707-82-9
    • 1-[(4-methylphenyl)methoxy]-4-pentyl-benzene
    • Inchi: 1S/C19H24O/c1-3-4-5-6-17-11-13-19(14-12-17)20-15-18-9-7-16(2)8-10-18/h7-14H,3-6,15H2,1-2H3
    • InChI Key: QMNAFJWJYZYALY-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(C)=CC=1)C1C=CC(=CC=1)CCCCC

Computed Properties

  • Exact Mass: 268.183
  • Monoisotopic Mass: 268.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.984
  • Boiling Point: 384.7°C at 760 mmHg
  • Flash Point: 154.9°C
  • Refractive Index: 1.54
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